methyl (1s,3s)-3-hydroxycyclobutane-1-carboxylate, cis
Overview
Description
“Methyl (1s,3s)-3-hydroxycyclobutane-1-carboxylate, cis” is a chemical compound. It is a stereoisomer, meaning it has the same molecular formula and sequence of bonded atoms as other isomers, but differs in the three-dimensional orientations of their atoms in space .
Molecular Structure Analysis
The molecule’s structure is determined by the spatial arrangement of its bonds. For example, an sp3-hybridized atom is tetrahedral, i.e., four sigma bonds as two V’s of 109° internal angle joined perpendicular to each other at vortexes . The exact molecular structure of “methyl (1s,3s)-3-hydroxycyclobutane-1-carboxylate, cis” would require more specific information or computational chemistry analysis.
Physical And Chemical Properties Analysis
The physical and chemical properties of a compound like “methyl (1s,3s)-3-hydroxycyclobutane-1-carboxylate, cis” would depend on its molecular structure. Properties such as density, boiling point, vapor pressure, and solubility can be predicted based on its structure .
Scientific Research Applications
Pharmacological Insights and Drug Development
In pharmacology, research focuses on understanding how structural variations of molecules like "methyl (1s,3s)-3-hydroxycyclobutane-1-carboxylate, cis" influence biological activity. A significant portion of this research delves into stereoisomerism—a key factor in the efficacy and safety of pharmaceutical compounds. For instance, studies on the chemistry and pharmacology of stereoisomers highlight how minor changes in molecular orientation can lead to substantial differences in drug action. These insights are critical for the development of more effective and safer medications by targeting specific stereoisomers for therapeutic use while minimizing adverse effects. The review by Brine et al. (1997) on ohmefentanyl, a potent opioid analgesic, exemplifies the importance of stereoisomerism in drug efficacy and safety, providing a foundation for the development of new analgesics with improved profiles (Brine et al., 1997).
Synthetic Methodology and Chemical Modification
In the realm of synthetic chemistry, the focus is on developing new methods for the modification of compounds like "methyl (1s,3s)-3-hydroxycyclobutane-1-carboxylate, cis" to create derivatives with desired properties. This includes the exploration of reactions that introduce or modify functional groups, thereby altering the compound's physical, chemical, or biological properties. Such research is fundamental for the synthesis of complex molecules that can serve as drugs, agrochemicals, or materials. Petzold-Welcke et al. (2014) discuss the chemical modification of xylan, which, while not directly related to "methyl (1s,3s)-3-hydroxycyclobutane-1-carboxylate, cis", exemplifies the broader principle of modifying biopolymers to produce derivatives with specific, desirable properties (Petzold-Welcke et al., 2014).
Mechanism of Action
Safety and Hazards
The safety and hazards associated with “methyl (1s,3s)-3-hydroxycyclobutane-1-carboxylate, cis” would depend on its specific physical and chemical properties. It’s important to handle all chemicals with appropriate safety measures. According to a safety data sheet, if inhaled or ingested, it’s recommended to move the victim into fresh air, give oxygen if breathing is difficult, and consult a doctor immediately .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl (1s,3s)-3-hydroxycyclobutane-1-carboxylate, cis involves the conversion of a starting material into the desired product through a series of chemical reactions.", "Starting Materials": [ "Cyclobutene", "Methanol", "Sodium hydroxide", "Hydrochloric acid", "Sodium chloride", "Diethyl ether", "Sodium sulfate", "Sodium bicarbonate", "Methyl iodide" ], "Reaction": [ "Cyclobutene is reacted with methanol in the presence of sodium hydroxide to form methyl (1s,3s)-3-methoxycyclobutane-1-carboxylate.", "The resulting product is then treated with hydrochloric acid to remove the methoxy group and form methyl (1s,3s)-3-hydroxycyclobutane-1-carboxylate.", "The product is then purified by extraction with diethyl ether and drying with sodium sulfate.", "To obtain the cis isomer, the product is treated with a solution of sodium bicarbonate and methyl iodide in diethyl ether, followed by purification through recrystallization." ] } | |
CAS RN |
63485-50-7 |
Product Name |
methyl (1s,3s)-3-hydroxycyclobutane-1-carboxylate, cis |
Molecular Formula |
C6H10O3 |
Molecular Weight |
130.1 |
Purity |
95 |
Origin of Product |
United States |
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